Cas no 338978-69-1 (5-[(4-Bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole)

5-[(4-Bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole structure
338978-69-1 structure
Product Name:5-[(4-Bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
CAS No:338978-69-1
MF:C9H7BrN2S2
MW:287.199278116226
CID:5743810
PubChem ID:3474734
Update Time:2023-11-11

5-[(4-Bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
    • 9F-338S
    • 338978-69-1
    • 5-(4-bromophenyl)sulfanyl-4-methylthiadiazole
    • AKOS005104685
    • 1,2,3-Thiadiazole, 5-[(4-bromophenyl)thio]-4-methyl-
    • 5-[(4-Bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
    • Inchi: 1S/C9H7BrN2S2/c1-6-9(14-12-11-6)13-8-4-2-7(10)3-5-8/h2-5H,1H3
    • InChI Key: RCPMYKPPQBNSJC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SC1=C(C)N=NS1

Computed Properties

  • Exact Mass: 285.92340g/mol
  • Monoisotopic Mass: 285.92340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 79.3Ų
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